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Compound of Interest

Compound Name:
2-Acetamido-2-deoxy-D-talose-

18O

Cat. No.: B12392078

Get Quote

Executive Summary & Chemical Identity
Immediate Action Required: Verify the isotope label. The compound 2-Acetamido-2-deoxy-D-
talose-18O (also known as N-Acetyl-D-talosamine-18O) contains Oxygen-18, a stable isotope.

Radioactivity Status:NON-RADIOACTIVE. It does not emit ionizing radiation. Do not use

radioactive waste streams (e.g., 14C or 3H protocols).

Chemical Hazard: Low. Classified as a non-hazardous amino sugar derivative under GHS

standards, similar to its isomers GlcNAc and GalNAc.

Disposal Route: Standard Chemical Waste (Incineration).

Physicochemical Properties & Waste Classification
The following table summarizes the critical data required for waste manifest generation.
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Parameter Specification Operational Implication

Chemical Name
2-Acetamido-2-deoxy-D-

talose-18O
Use full name on waste tags.

Synonyms
N-Acetyl-D-talosamine-18O;

TalNAc-18O

Alternate names for inventory

reconciliation.

CAS Number
282727-46-2 (Unlabeled

generic)

Use generic CAS for waste

profiling if specific isotope CAS

is unavailable.

Physical State Solid (White Powder)
Susceptible to aerosolization;

use N95 or fume hood.

Solubility Water Soluble
May be present in aqueous

waste streams.

Isotope
Oxygen-18 (

)

Stable Isotope. No half-life. No

decay.[1]

RCRA Code None (Non-regulated)
Dispose as "Non-Regulated

Organic Solid/Liquid."

Hazard Assessment & Logic
As a Senior Application Scientist, I must emphasize that while this compound is chemically

benign, laboratory compliance dictates we treat all research chemicals as hazardous waste to

prevent environmental accumulation.

The "Why" Behind the Protocol
Stable Isotope Misidentification: The most common error in handling

compounds is accidental disposal in radioactive waste containers. This triggers expensive,
unnecessary decay-in-storage protocols. Rule: Segregate from radionuclides.

Biological Demand: As a sugar derivative, release into sanitary sewers increases Biological

Oxygen Demand (BOD) in water treatment plants. Rule: Zero-discharge to drains.
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Chemical Stability: Amino sugars are stable at neutral pH but can caramelize or degrade in

strong acids/bases. Rule: Avoid mixing with strong oxidizers in waste carboys to prevent

exothermic reactions.

Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Pure Compound or Spill
Cleanup)
Applicability: Expired lyophilized powder, contaminated weighing boats, or spill debris.

Containment: Transfer the solid material into a clear, chemically compatible bag

(polyethylene) or a wide-mouth HDPE jar.

Solvent Dampening (Optional): If the powder is fine and prone to lofting, dampen slightly with

water to prevent inhalation risk during transfer.

Secondary Containment: Place the primary container into the laboratory's designated "Solid

Organic Waste" drum.

Labeling: Affix a hazardous waste tag.

Constituents: "2-Acetamido-2-deoxy-D-talose-18O (100%)"

Hazard Checkbox: Check "None" or "Toxic" (depending on local site policy for undefined

organics). Do not check "Radioactive."

Workflow B: Liquid Waste (Aqueous or Solvent
Solutions)
Applicability: Leftover stock solutions, reaction mixtures, or HPLC effluents.

Segregation: Determine the solvent matrix.

Aqueous: Segregate into "Aqueous Waste" carboys.

Organic Solvent (e.g., Methanol/Acetonitrile): Segregate into "Organic Solvent" carboys.
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Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric

Acid) which could react with the amide group.

pH Verification: If the solution is aqueous, verify pH is between 5–9. Neutralize if necessary

before adding to the central waste stream to prevent carboy pressurization.

Labeling: Record the approximate concentration of the sugar on the waste log.

Visualized Decision Logic (DOT Diagram)
The following diagram outlines the decision matrix for disposing of TalNAc-18O.
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Waste: 2-Acetamido-2-deoxy-D-talose-18O

Physical State?

Solid / Powder

Solid

Liquid / Solution

Liquid

CRITICAL CHECK:
Is it mixed with Radioisotopes

(14C, 3H)?

YES NO (18O is Stable)

Dispose as
RADIOACTIVE WASTE

Container: HDPE Jar or Poly Bag
Label: Non-Regulated Organic Solid

If Solid

Solvent Matrix?

If Liquid

Aqueous (Water/Buffer) Organic (MeOH, ACN)

Drain Disposal Permitted? Container: Solvent Waste Carboy
Segregate: Halogenated vs Non-Halogenated

NO (Standard) YES (Rare)

Container: Aqueous Waste Carboy
Label: Aqueous w/ Trace Organics

Flush to Sanitary Sewer
(Requires Permit)

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of stable-isotope labeled amino

sugars. Note the critical checkpoint for distinguishing stable isotopes from radioisotopes.

Emergency Procedures
Accidental Spills (Solid)

PPE: Wear nitrile gloves, lab coat, and safety glasses. If powder is fine, use an N95 mask to

prevent inhalation of valuable (but non-toxic) material.

Cleanup:

Sweep up carefully to avoid dust generation.[2][3]

Wipe the area with a wet paper towel.

Place all debris in the Solid Chemical Waste bin.

Decontamination: Clean surface with 70% Ethanol.

Accidental Exposure
Eye Contact: Rinse cautiously with water for 15 minutes. (Standard laboratory precaution for

particulates).

Skin Contact: Wash with soap and water.

Inhalation: Move to fresh air.

References & Validation
The following sources provide the regulatory and technical grounding for this protocol.

National Institutes of Health (NIH).18O Stable Isotope Labeling in MS-based Proteomics.

(Discusses the non-radioactive nature and stability of 18O labeling). [Link]

U.S. Environmental Protection Agency (EPA).Hazardous Waste Listings (40 CFR Part 261).

(Defines the lack of "P" or "U" listing for amino sugars). [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. fishersci.ca [fishersci.ca]

To cite this document: BenchChem. [Operational Guide: Disposal of 2-Acetamido-2-deoxy-D-
talose-18O]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392078/docs#operational-guide-disposal-of-2-
acetamido-2-deoxy-d-talose-18o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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